![molecular formula C6H8N2O2 B1330302 5,7-Diazaspiro[3.4]octane-6,8-dione CAS No. 89691-88-3](/img/structure/B1330302.png)
5,7-Diazaspiro[3.4]octane-6,8-dione
Cat. No. B1330302
CAS No.:
89691-88-3
M. Wt: 140.14 g/mol
InChI Key: ILOQJTLRHGYIOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08710091B2
Procedure details
Sodium cyanide (1.47 g, 30 mmole) then ammonium carbonate (7.5 g, 78 mmole) are added under argon and at 23° to a solution of cyclobutanone (1.49 ml, 20 mmole) diluted in an ethanol-water solvent mixture (16 ml). The reaction mixture is heated for 6 hours at 70° C. After cooling down the reaction medium, water (15 ml) is poured in, then a solution of concentrated hydrochloric acid (13 ml) is added carefully. After stirring for 10 hours at 23° C. the ethanol and part of the water content of the reaction mixture are evaporated with a rotary evaporator. The precipitate is filtered on frit then washed with water. The expected compound is obtained in the form of a beige powder with a yield of 39% (1.1 g).
[Compound]
Name
mixture
Quantity
16 mL
Type
reactant
Reaction Step Three
Name
ethanol water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Yield
39%
Identifiers
|
REACTION_CXSMILES
|
[C-]#N.[Na+].[C:4](=[O:7])([O-])[O-].[NH4+:8].[NH4+:9].[C:10]1(=O)[CH2:13][CH2:12][CH2:11]1.Cl.[CH2:16]([OH:18])C.O>O.C(O)C>[CH2:11]1[C:10]2([C:16](=[O:18])[NH:9][C:4](=[O:7])[NH:8]2)[CH2:13][CH2:12]1 |f:0.1,2.3.4,7.8|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
1.47 g
|
|
Type
|
reactant
|
|
Smiles
|
[C-]#N.[Na+]
|
|
Name
|
|
|
Quantity
|
7.5 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[NH4+].[NH4+]
|
|
Name
|
|
|
Quantity
|
1.49 mL
|
|
Type
|
reactant
|
|
Smiles
|
C1(CCC1)=O
|
Step Two
|
Name
|
|
|
Quantity
|
13 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Step Three
[Compound]
|
Name
|
mixture
|
|
Quantity
|
16 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
ethanol water
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)O.O
|
Step Four
Step Five
|
Name
|
|
|
Quantity
|
15 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
70 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
is added carefully
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
are evaporated with a rotary evaporator
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The precipitate is filtered on frit
|
WASH
|
Type
|
WASH
|
|
Details
|
then washed with water
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1CCC12NC(NC2=O)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 39% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
